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Compound of Interest

Compound Name: YM-58483

Cat. No.: B1682358 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper storage, handling, and use of YM-
58483 (also known as BTP2), a potent blocker of store-operated Ca2+ entry (SOCE).

Frequently Asked Questions (FAQs)
Q1: What is YM-58483 and what is its primary mechanism of action?

YM-58483 is a pyrazole derivative that functions as a potent and selective inhibitor of Calcium

Release-Activated Calcium (CRAC) channels, which are key components of store-operated

Ca2+ entry (SOCE) in non-excitable cells like lymphocytes.[1][2] It effectively blocks the

sustained influx of Ca2+ that occurs following the depletion of intracellular calcium stores.[2]

This inhibition of SOCE leads to immunomodulatory and anti-inflammatory effects by

suppressing cytokine production and the proliferation of T cells.[3][4]

Q2: What are the recommended storage conditions for YM-58483?

Proper storage is crucial to maintain the stability and efficacy of YM-58483. Recommendations

vary slightly between suppliers, but the following guidelines will ensure the longevity of the

compound.

Solid Form: For long-term storage, it is recommended to store the lyophilized powder at

-20°C, where it can be stable for up to four years.[1][5][6] Some suppliers also indicate

storage at +4°C is acceptable for shorter periods. To prevent degradation from moisture, it is
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critical to keep the vial tightly sealed and stored under desiccating conditions.[6] Before use,

allow the product to equilibrate to room temperature for at least 60 minutes before opening

the vial.

In Solution: Stock solutions should be prepared using high-purity solvents like DMSO or

ethanol. To avoid repeated freeze-thaw cycles, which can lead to degradation, it is best

practice to aliquot the stock solution into single-use vials.[5] These aliquots should be stored

at -20°C or -80°C.[5][7] Stored this way, solutions are generally stable for up to one month at

-20°C and for as long as one to two years at -80°C.[5][7]

Q3: What solvents can be used to dissolve YM-58483?

YM-58483 is soluble in DMSO and ethanol. It is reported to be soluble up to 100 mM in both

solvents. Some suppliers indicate solubility in DMSO up to 84 mg/mL (~199 mM) and in ethanol

up to 42 mg/mL (~100 mM).[5] It is important to use fresh, high-quality DMSO, as moisture can

reduce the solubility of the compound.[5] YM-58483 is considered insoluble in water.[5][8]
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Problem Possible Cause Suggested Solution

No inhibitory effect on SOCE

observed.

Compound Degradation:

Improper storage or handling

may have led to the

degradation of YM-58483.

- Ensure the compound has

been stored according to the

recommended conditions (solid

at -20°C, desiccated; solutions

at -20°C or -80°C in aliquots).-

Avoid multiple freeze-thaw

cycles of stock solutions.[5]-

Prepare fresh stock solutions

from lyophilized powder.

Incorrect Concentration: The

final concentration of YM-

58483 in the experiment may

be too low. The reported IC50

for thapsigargin-induced Ca2+

influx is approximately 100 nM.

[2]

- Verify calculations for

dilutions.- Perform a dose-

response experiment to

determine the optimal

concentration for your specific

cell type and experimental

conditions.

Cell-Specific Differences: The

expression and function of

CRAC channels can vary

between cell types.

- Confirm the expression of key

SOCE components (e.g.,

Orai1, STIM1) in your cell

model.- Review literature for

studies using YM-58483 in a

similar experimental system.

Precipitation of the compound

in aqueous media.

Low Aqueous Solubility: YM-

58483 has poor solubility in

water.[5][8]

- Ensure the final

concentration of the solvent

(e.g., DMSO) in the aqueous

experimental medium is kept

low (typically <0.5%) and is

consistent across all

conditions, including controls.-

Prepare intermediate dilutions

in an appropriate buffer before

adding to the final aqueous

medium.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.selleckchem.com/products/ym-58483-btp2.html
https://pubmed.ncbi.nlm.nih.gov/12707319/
https://www.selleckchem.com/products/ym-58483-btp2.html
https://www.apexbt.com/ym-58483.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inconsistent results between

experiments.

Variability in Stock Solution:

Repeated freeze-thaw cycles

or prolonged storage of

solutions at inappropriate

temperatures can lead to

inconsistent potency.

- Aliquot stock solutions into

single-use volumes to

minimize freeze-thaw cycles.

[5]- Prepare fresh stock

solutions regularly. For

solutions stored at -20°C, it is

recommended to use them

within one month.

Data Summary
Chemical and Physical Properties

Property Value Reference

Molecular Weight 421.32 g/mol [5]

Formula C15H9F6N5OS [5]

CAS Number 223499-30-7 [1]

Purity ≥98% [1][9]

Solubility
Solvent Maximum Concentration Reference

DMSO 100 mM

Ethanol 100 mM

Water Insoluble [5][8]

Storage and Stability
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Form
Storage
Temperature

Stability Reference

Solid (Lyophilized) +4°C Short-term

-20°C ≥ 4 years [1][5]

Solution (in

DMSO/Ethanol)
-20°C Up to 1 month [5]

-80°C 1-2 years [5][7]

Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of YM-58483 for use in cellular assays.

Materials:

YM-58483 (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Sterile microcentrifuge tubes

Procedure:

Before opening, allow the vial of YM-58483 to warm to room temperature for at least 60

minutes.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO or ethanol to the

vial. For example, to a 1 mg vial of YM-58483 (MW: 421.32), add 237.3 µL of solvent.

Vortex briefly to ensure the compound is fully dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
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Store the aliquots at -20°C or -80°C.

Visualizations
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Caption: Mechanism of action of YM-58483 in inhibiting T-cell activation.

Experimental Workflow for Testing YM-58483 Efficacy
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Caption: Workflow for assessing the inhibitory effect of YM-58483 on SOCE.

Logical Troubleshooting Flowchart
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Caption: Troubleshooting guide for unexpected experimental results with YM-58483.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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